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Compound of Interest

Compound Name: Flufenacet

Cat. No.: B033160

An in-depth guide for researchers, scientists, and drug development professionals on the
ecotoxicological profile of the herbicide Flufenacet. This document summarizes key toxicity
data, details experimental methodologies for core studies, and visualizes relevant biological
pathways and workflows.

Flufenacet is a selective oxyacetamide herbicide used for the pre-emergence control of annual
grasses and some broadleaf weeds in various crops.[1] Its mode of action involves the
inhibition of very long-chain fatty acid synthesis, which disrupts cell division and germination.[1]
[2] Understanding the potential impact of Flufenacet on non-target organisms is crucial for a
comprehensive environmental risk assessment. This guide provides a technical overview of the
initial toxicity screening of Flufenacet across a range of non-target species.

Ecotoxicological Profile: A Quantitative Overview

The following tables summarize the key toxicity endpoints for Flufenacet across various non-
target organisms, providing a basis for comparative analysis.

Table 1: Avian Toxicity of Flufenacet

) . Value (mg e
Species Endpoint . Classification Reference
a.i./lkg bw)
Canary (Serinus Moderately to
) Acute Oral LD50 461 ) i [3]
canaria) Highly Toxic
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bw: body weight

Table 2: Mammalian Toxicity of Flufenacet

Species Endpoint Value Classification Reference
Rat Acute Oral LD50 - Moderately Toxic  [4]
Acute Dermal o
Rat - Low Toxicity [4]
LD50
Rat Acute Inhalation - Low Toxicity [4]
Long-
] 37.4 mg/kg
Rat term/Reproductiv - [5]
bw/day
e NOAEL

NOAEL: No Observed Adverse Effect Level

ble 3: . : icity of Fluf

Species Endpoint Value (mgl/L) Classification Reference

Zebrafish (Danio

] 96-hr LC50 9.79+1.22 Moderately Toxic  [6][7]
rerio) - Embryo
Zebrafish (Danio )

] 96-hr LC50 3.89+£0.98 Moderately Toxic  [6][7]
rerio) - Larvae
Zebrafish (Danio .

) 96-hr LC50 4.36 £ 0.56 Moderately Toxic  [6][7]
rerio) - Adult
Aquatic )

- - Moderately Toxic  [3]

Invertebrates

Risk of concern
identified

Aquatic Plants [3]

LC50: Median Lethal Concentration

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b033160?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11427894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11427894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11427894/
https://www.bayer.com/sites/default/files/summary-of-the-ecotoxicological-studies-flufenacet.pdf
https://www.benchchem.com/product/b033160?utm_src=pdf-body
https://www.researchgate.net/publication/356087161_Total_residue_levels_and_risk_assessment_of_flufenacet_and_its_four_metabolites_in_corn
https://pubmed.ncbi.nlm.nih.gov/40306263/
https://www.researchgate.net/publication/356087161_Total_residue_levels_and_risk_assessment_of_flufenacet_and_its_four_metabolites_in_corn
https://pubmed.ncbi.nlm.nih.gov/40306263/
https://www.researchgate.net/publication/356087161_Total_residue_levels_and_risk_assessment_of_flufenacet_and_its_four_metabolites_in_corn
https://pubmed.ncbi.nlm.nih.gov/40306263/
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0863-0016/content.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2010-0863-0016/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 4: Non-Target Terrestrial Invertebrate Toxicity of
Flufenacet

Value (p g/bee

Species Endpoint ) Classification Reference
Honeybee (Apis Acute Contact Practically Non-

_ > 100 ) [8]
mellifera) LD50 toxic

LD50: Median Lethal Dose

Experimental Protocols

The following sections detail the methodologies for key ecotoxicological studies cited in this
guide. These protocols are based on internationally recognized guidelines from organizations
such as the Organisation for Economic Co-operation and Development (OECD) and the Office
of Chemical Safety and Pollution Prevention (OCSPP).

Avian Acute Oral Toxicity Test (bhased on OCSPP
850.2100)

This test is designed to determine the median lethal dose (LD50) of a substance when
administered orally to birds.[9]

Test Organisms: Birds, such as the canary (Serinus canaria), are acclimatized to laboratory
conditions.[5]

» Dose Preparation: The test substance, Flufenacet technical, is prepared at various
concentrations.[5]

o Administration: A single oral dose is administered to individual birds via gavage.[10] Control
birds receive the vehicle only.

o Observation: Birds are observed for mortality, clinical signs of toxicity, body weight changes,
and feed consumption for a period of at least 14 days.[5][10]
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o Data Analysis: The LD50 value, the dose estimated to be lethal to 50% of the test population,
is calculated using appropriate statistical methods.[9]

Aquatic Toxicity Test - Fish Early Life-Stage (based on
OECD 210)

This long-term test evaluates the effects of a chemical on the early life stages of fish, from
fertilization to early juvenile development.

o Test Organisms: Embryos and larvae of a suitable fish species, such as the sheepshead
minnow (Cyprinodon variegatus), are used.[5]

o Exposure System: A flow-through system is typically used to maintain constant
concentrations of the test substance.[5]

o Test Concentrations: A range of Flufenacet concentrations and a control are tested.
o Duration: The test duration covers the embryonic, larval, and early juvenile stages.

o Endpoints Measured: Endpoints include hatching success, larval survival, growth (length and
weight), and observation of any developmental abnormalities.

o Data Analysis: The No Observed Effect Concentration (NOEC) and the Lowest Observed
Effect Concentration (LOEC) are determined by comparing the responses in the treatment
groups to the control group.

Honeybee Acute Contact Toxicity Test (based on OECD
214)

This test is performed to assess the acute contact toxicity of a substance to adult honeybees.
[11]

» Test Organisms: Young adult worker honeybees (Apis mellifera) are used.

» Dose Application: A range of doses of the test substance, dissolved in a suitable solvent, are
applied directly to the dorsal thorax of the bees. Control bees are treated with the solvent
only.
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» Observation: The bees are kept in cages with a food supply and observed for mortality at
specified intervals (e.g., 24, 48, and 72 hours).[12]

» Data Analysis: The LD50 value, the dose per bee that is lethal to 50% of the treated bees, is
calculated for each observation time.

Visualizing Pathways and Workflows

Diagrams created using Graphviz (DOT language) are provided below to illustrate key
processes.

Very Long-Chain Fatty Acid (VLCFA) Synthesis
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Caption: Mode of action of Flufenacet in target plants.
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Caption: General workflow for ecotoxicity testing and risk assessment.
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Conclusion

The initial toxicity screening of Flufenacet reveals a varied toxicological profile across different
non-target organisms. It is classified as moderately to highly toxic to birds on an acute oral
basis and moderately toxic to aquatic organisms.[3] For mammals, it exhibits moderate acute
oral toxicity but low dermal and inhalation toxicity.[4] In contrast, Flufenacet is considered
practically non-toxic to honeybees on an acute contact basis.[8] Risk assessments have
identified potential concerns for aquatic and terrestrial plants.[3] Further research into chronic
exposure and the effects on other non-target species, such as soil organisms, would contribute
to a more complete understanding of the environmental impact of Flufenacet.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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